Cas no 3226-46-8 (3-Chloro-4-thiocyanatoaniline)
3-Chloro-4-thiocyanatoaniline structure
Product Name:3-Chloro-4-thiocyanatoaniline
CAS No:3226-46-8
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD07613584
CID:853731
PubChem ID:13373607
Update Time:2025-04-19
3-Chloro-4-thiocyanatoaniline Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 4-amino-2-chlorophenyl ester
- 3-Chloro-4-thiocyanatoaniline
- (4-amino-2-chlorophenyl) thiocyanate
- 4-Amino-2-chlorophenyl thiocyanate
- [(4-AMINO-2-CHLOROPHENYL)SULFANYL]FORMONITRILE
- CS-0211148
- DTXSID30538604
- BS-23094
- AKOS000108577
- SCHEMBL11874781
- 3226-46-8
- MFCD07613584
- DB-356960
- 3-chloro-4-thiocyanoaniline
-
- MDL： MFCD07613584
- Inchi： 1S/C7H5ClN2S/c8-6-3-5(10)1-2-7(6)11-4-9/h1-3H,10H2
- InChI Key： TUHUVPGYYIDKLW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1SC#N)N
Computed Properties
- Exact Mass: 183.98600
- Monoisotopic Mass: 183.9861970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11000
- LogP: 3.07658
3-Chloro-4-thiocyanatoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM343633-1g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 1g |
$58 | 2022-06-11 | |
| Chemenu | CM343633-5g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 5g |
$172 | 2022-06-11 | |
| Chemenu | CM343633-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 25g |
$515 | 2022-06-11 | |
| Apollo Scientific | OR909166-1g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 1g |
£85.00 | 2025-02-20 | |
| Apollo Scientific | OR909166-5g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 5g |
£150.00 | 2025-02-20 | |
| Apollo Scientific | OR909166-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 25g |
£445.00 | 2025-02-20 | |
| abcr | AB270784-1 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 1g |
€110.00 | 2023-05-20 | |
| abcr | AB270784-5 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 5g |
€246.00 | 2023-05-20 | |
| Alichem | A019148188-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95% | 25g |
$400.00 | 2023-09-02 | |
| abcr | AB270784-25 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 25g |
€654.00 | 2023-05-20 |
3-Chloro-4-thiocyanatoaniline Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3226-46-8 (3-Chloro-4-thiocyanatoaniline) Related Products
- 2457-37-6(Thiocyanic acid,2-chlorophenyl ester)
- 5211-01-8(3-chloro-4-(methylsulfanyl)aniline)
- 23530-69-0(5-Chloro-2-methyl-4-thiocyanatoaniline)
- 924651-63-8(Benzenamine, 4-chloro-3-(phenylthio)-)
- 772-12-3(Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester)
- 729-41-9(4,4-Diamino-2,2'-dichlorodiphenyl disulfide)
- 69409-32-1(Thiocyanic acid, 4,5-diamino-2-chlorophenyl ester)
- 7494-03-3(2,3-Dichloro-4-thiocyanatoaniline)
- 7494-00-0(3,5-Dichloro-4-thiocyanatoaniline)
- 87294-30-2(Benzenamine, 3-chloro-4-[(2,5-dichlorophenyl)thio]-)
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